![molecular formula C23H26N4O B4971289 N-(3,4-dimethylphenyl)-1-[2-(1H-imidazol-2-yl)benzoyl]-3-piperidinamine](/img/structure/B4971289.png)
N-(3,4-dimethylphenyl)-1-[2-(1H-imidazol-2-yl)benzoyl]-3-piperidinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3,4-dimethylphenyl)-1-[2-(1H-imidazol-2-yl)benzoyl]-3-piperidinamine, commonly known as DIBP, is a synthetic compound that is used in scientific research. It is a member of the piperidine class of compounds and is known to have a variety of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of DIBP is not fully understood, but it is believed to act as a competitive antagonist at the dopamine D3 receptor. This receptor is involved in the regulation of dopamine release in the brain and is thought to play a role in addiction and reward pathways. By blocking the D3 receptor, DIBP may modulate the effects of other compounds that act on this receptor.
Biochemical and Physiological Effects:
DIBP has been shown to have several biochemical and physiological effects. It has been reported to decrease the locomotor activity of rats and to inhibit the release of dopamine in the nucleus accumbens. Additionally, DIBP has been shown to decrease the reinforcing effects of cocaine in rats, suggesting that it may have potential as a treatment for addiction.
Advantages and Limitations for Lab Experiments
One advantage of using DIBP in lab experiments is its well-established synthesis method, which allows for reliable production of the compound. Additionally, DIBP is relatively stable and can be stored for extended periods of time without degradation. However, one limitation of using DIBP is its limited solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several potential future directions for research on DIBP. One area of interest is the development of novel compounds that are structurally similar to DIBP but have improved solubility and pharmacokinetic properties. Additionally, further studies are needed to fully understand the mechanism of action of DIBP and its potential as a treatment for addiction. Finally, investigations into the effects of DIBP on other neurotransmitter systems, such as the serotonergic and noradrenergic systems, may provide further insights into its potential therapeutic applications.
Synthesis Methods
The synthesis of DIBP involves the reaction of 3,4-dimethylphenylamine with 2-(1H-imidazol-2-yl)benzoyl chloride in the presence of piperidine. The resulting compound is then purified using column chromatography. This method has been used successfully in several studies and is considered reliable.
Scientific Research Applications
DIBP has been used extensively in scientific research as a tool for studying the mechanism of action of various drugs and compounds. It is commonly used as a reference compound in studies that investigate the role of piperidine derivatives in drug development. Additionally, DIBP has been used in studies that investigate the effects of various compounds on the central nervous system, including the dopaminergic and serotonergic systems.
properties
IUPAC Name |
[3-(3,4-dimethylanilino)piperidin-1-yl]-[2-(1H-imidazol-2-yl)phenyl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N4O/c1-16-9-10-18(14-17(16)2)26-19-6-5-13-27(15-19)23(28)21-8-4-3-7-20(21)22-24-11-12-25-22/h3-4,7-12,14,19,26H,5-6,13,15H2,1-2H3,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUIUZSUZTQLQFQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC2CCCN(C2)C(=O)C3=CC=CC=C3C4=NC=CN4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.